Cas no 5472-24-2 ([1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate)
![[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate structure](https://www.kuujia.com/scimg/cas/5472-24-2x500.png)
5472-24-2 structure
Product name:[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
- [4-(2-nitrophenyl)phenyl] benzoate
- [1,1'-biphenyl]-4-ol, 2'-nitro-, benzoate (ester)
- 2'-Nitrobiphenyl-4-yl benzoate
- 5472-24-2
- NSC-27928
- DTXSID00282768
- NSC27928
-
- Inchi: InChI=1S/C19H13NO4/c21-19(15-6-2-1-3-7-15)24-16-12-10-14(11-13-16)17-8-4-5-9-18(17)20(22)23/h1-13H
- InChI Key: AELFRLXFEWLBAQ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3=CC=CC=C3[N+](=O)[O-]
Computed Properties
- Exact Mass: 319.08449
- Monoisotopic Mass: 319.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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